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Introduction

UCM765 is a novel selective partial agonist for the melatonin MT2 receptor.[1][2] Melatonin, a
neurohormone primarily known for regulating the sleep-wake cycle, exerts its effects through
two main G-protein-coupled receptors, MT1 and MT2.[2] The selective action of UCM765 on
the MT2 receptor makes it a valuable tool for investigating the specific roles of this receptor in
various physiological processes, including sleep regulation and anxiety.[1][2] Preclinical studies
have demonstrated that UCM765 can promote non-rapid eye movement sleep (NREMS) and
exhibits anxiolytic properties.[1][2]

These application notes provide detailed protocols for conducting electroencephalography
(EEG) and electromyography (EMG) measurements in preclinical models, specifically rats, to
assess the effects of UCM765 on sleep architecture and muscle tone. The presented
methodologies are based on established research protocols and aim to guide researchers in
obtaining reliable and reproducible data.

Data Presentation

The following tables summarize the quantitative data from studies investigating the effects of
UCM765 on sleep parameters in rats.

Table 1: Effect of UCM765 on Non-Rapid Eye Movement Sleep (NREMS) in Rats
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Mean NREMS
NREMS Number of .
Treatment Total NREMS Episode
Latency ) . NREMS
Group . Time (minutes) . Length
(minutes) Episodes .
(minutes)
Vehicle 18.2+21 2895+ 15.6 68.4+45 43+0.2
UCM765 (40
8915 354.8+12.3 65.2+3.8 55+0.3
mg/kg)
Diazepam (2
7811 368.1 + 14.9* 45.3 £ 2.9%## 8.2 = 0.5###
mg/kg)

*Data are presented as mean + SEM. Statistical significance vs. vehicle: *p < 0.05, *p < 0.01.
Statistical significance vs. UCM765: ##p < 0.01, ###p < 0.001. Data adapted from Ochoa-
Sanchez et al. (2012).[1]

Table 2: Effect of UCM765 on Rapid Eye Movement Sleep (REMS) and Wakefulness in Rats

Number of Total
Treatment REMS Latency Total REMS
) ] ] REMS Wakefulness
Group (minutes) Time (minutes) . . .
Episodes Time (minutes)
Vehicle 254 +£3.2 451+ 3.7 182+1.9 385.4+£18.9
UCM765 (40
42.1+£45 42.8+3.1 175+15 322.3+15.1*
mg/kg)
Diazepam (2
55.3 £ 5.1%** 40.2+2.8 16.9+1.3 291.6+12.8
mg/kg)

*Data are presented as mean + SEM. Statistical significance vs. vehicle: *p < 0.05, **p < 0.01,
**p < 0.001. Data adapted from Ochoa-Sanchez et al. (2012).[1]

Experimental Protocols

Protocol 1: Surgical Implantation of EEG/IEMG
Electrodes in Rats
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This protocol describes the surgical procedure for implanting electrodes for chronic EEG and
EMG recordings in rats.

Materials:

e Adult male Sprague-Dawley rats (250-3009)
o Anesthetic (e.g., isoflurane or ketamine/xylazine cocktail)
 Stereotaxic apparatus

e Surgical drill

» Stainless steel screw electrodes for EEG

» Teflon-coated stainless steel wires for EMG
e Dental cement

e Suturing material

e Analgesics and antibiotics

Procedure:

o Anesthesia and Stereotaxic Mounting: Anesthetize the rat and place it in a stereotaxic
apparatus. Ensure a surgical level of anesthesia is maintained throughout the procedure.

« Incision and Skull Exposure: Make a midline incision on the scalp to expose the skull. Clean
and dry the skull surface.

o EEG Electrode Implantation: Drill small burr holes through the skull over the desired cortical
areas (e.g., frontal and parietal cortices). Gently screw the stainless steel electrodes into the
burr holes, ensuring they make contact with the dura mater but do not penetrate the brain
tissue.

o EMG Electrode Implantation: For EMG recordings, insert the Teflon-coated wires into the
nuchal (neck) muscles. The wires should be placed to detect muscle activity associated with
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changes in posture and muscle tone.

e Securing the Electrodes: Secure the EEG and EMG electrodes to the skull using dental
cement. This forms a stable headstage for future recordings.

e Suturing and Post-operative Care: Suture the scalp incision around the headstage.
Administer analgesics and antibiotics as per veterinary guidelines. Allow the animals to
recover for at least one week before starting the experiments.

Protocol 2: EEG and EMG Recording with UCM765
Administration

This protocol details the procedure for recording EEG and EMG signals in freely moving rats
following the administration of UCM765.

Materials:

Rats with implanted EEG/EMG electrodes

Recording chamber with a counterbalanced arm to allow free movement

EEG/EMG amplification and data acquisition system

UCM765 solution

Vehicle solution (e.g., saline with a small percentage of DMSO)

Syringes for subcutaneous injection
Procedure:

» Habituation: Habituate the rats to the recording chamber and the connection of the recording
cable for at least two days before the experiment.

o Baseline Recording: On the day of the experiment, connect the rat to the recording system
and allow for a baseline recording period of at least 2 hours to establish normal sleep-wake
patterns.
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o UCM765 Administration: Administer UCM765 subcutaneously at the desired dose (e.g., 40
mg/kg).[1] For control experiments, administer the vehicle solution.

» Data Acquisition: Continuously record EEG and EMG signals for a prolonged period (e.g., 24
hours) post-injection. Ensure the recording environment is controlled for light-dark cycles,
temperature, and noise.

o Data Analysis:

o Sleep Scoring: Visually score the recorded data in epochs (e.g., 10-second epochs) to
classify the animal's state as wakefulness, NREMS, or REMS based on the EEG and
EMG characteristics.

» Wakefulness: Low-amplitude, high-frequency EEG and high EMG activity.

» NREMS: High-amplitude, low-frequency EEG (delta waves) and reduced EMG activity
compared to wakefulness.

» REMS: Low-amplitude, high-frequency EEG (theta waves) and muscle atonia (very low
EMG activity).

o Quantitative Analysis: Quantify various sleep parameters, including latency to NREMS and
REMS, total time spent in each state, number of episodes, and mean duration of
episodes.

o Spectral Analysis: Perform spectral analysis of the EEG signal to assess changes in
brainwave frequencies (e.g., delta, theta, alpha, beta, gamma power) following UCM765
treatment.

Visualizations
Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of UCM765 and the general
experimental workflow for EEG/EMG studies.
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Caption: Proposed signaling pathway of UCM765 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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